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For Researchers, Scientists, and Drug Development Professionals

In the realm of cellular and molecular analysis, the ability to simultaneously detect multiple

targets within a single sample is paramount. Multiplexing experiments, such as multi-color

immunofluorescence and fluorescence in situ hybridization (FISH), provide a wealth of

contextual information, unraveling complex biological systems. The choice of fluorophores is

critical to the success of these experiments, with spectral properties, brightness, and

photostability being key determinants. This guide provides a comprehensive evaluation of

ATTO 514, a fluorescent dye gaining prominence for its performance in multiplexing

applications, and compares it with other commonly used fluorophores.

Performance Comparison of ATTO 514 and
Alternative Fluorophores
ATTO 514, a hydrophilic fluorescent label, exhibits exceptional water solubility and robust

performance characteristics.[1] To aid in the selection of the most appropriate dye for your

multiplexing needs, the following table summarizes the key quantitative data for ATTO 514 and

its common alternatives: Alexa Fluor 488, FITC, and Cy3.
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Feature ATTO 514
Alexa Fluor
488

FITC
(Fluorescein
Isothiocyanate
)

Cy3

Excitation Max

(nm)
511 495 494 554

Emission Max

(nm)
532[1] 519 520 568

**Molar

Extinction

Coefficient (ε)

(M⁻¹cm⁻¹) **

115,000 >65,000 73,000 150,000

Quantum Yield

(η)
0.85[1] >0.60 0.92 ~0.15-0.3

Photostability High[1] High[2] Low[2] Moderate

pH Sensitivity Low Low (pH 4-10) High Low

Brightness (ε x η) 97,750 >39,000 67,160 ~22,500-45,000

Solubility
Excellent

(hydrophilic)[1]
High Good Moderate

Key Takeaways from the Data:

Brightness: ATTO 514 demonstrates superior brightness compared to Alexa Fluor 488 and

Cy3, and is significantly brighter than FITC. This high photon output is advantageous for

detecting low-abundance targets.

Photostability: ATTO 514 is characterized by its exceptional photostability, a critical feature

for imaging techniques that require prolonged exposure to excitation light, such as confocal

microscopy and super-resolution microscopy.[1] While Alexa Fluor 488 also exhibits high

photostability, FITC is known to photobleach rapidly.[2]
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Spectral Properties: With an excitation maximum at 511 nm and an emission maximum at

532 nm, ATTO 514 is well-suited for excitation by the common 488 nm or 514 nm laser lines.

Its spectral profile allows for effective multiplexing with other fluorophores in the orange, red,

and far-red regions of the spectrum.

Experimental Protocols for Multiplexing
The success of multiplexing experiments hinges on carefully designed and executed protocols.

Below are detailed methodologies for key applications, highlighting the integration of ATTO
514.

Multiplex Immunofluorescence Staining
This protocol outlines a three-color immunofluorescence experiment using ATTO 514 in

conjunction with Alexa Fluor 555 and Alexa Fluor 647.

Materials:

Fixed and permeabilized cells or tissue sections on slides

Primary antibodies raised in different species (e.g., mouse, rabbit, goat)

Secondary antibodies:

Donkey anti-Mouse IgG conjugated to ATTO 514

Donkey anti-Rabbit IgG conjugated to Alexa Fluor 555

Donkey anti-Goat IgG conjugated to Alexa Fluor 647

Blocking buffer (e.g., 5% normal donkey serum in PBS with 0.3% Triton X-100)

Phosphate-Buffered Saline (PBS)

Antifade mounting medium with DAPI

Procedure:
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Blocking: Block the samples with blocking buffer for 1 hour at room temperature in a

humidified chamber.

Primary Antibody Incubation: Dilute the primary antibodies to their optimal concentrations in

the blocking buffer. Apply the antibody cocktail to the samples and incubate overnight at 4°C

in a humidified chamber.

Washing: Wash the samples three times for 5 minutes each with PBS.

Secondary Antibody Incubation: Dilute the fluorescently conjugated secondary antibodies in

the blocking buffer. Protect from light from this step onwards. Apply the secondary antibody

cocktail to the samples and incubate for 1-2 hours at room temperature in a humidified

chamber.

Washing: Wash the samples three times for 5 minutes each with PBS.

Counterstaining: If desired, incubate with DAPI (1 µg/mL in PBS) for 5 minutes to stain the

nuclei.

Washing: Wash the samples twice with PBS.

Mounting: Mount the coverslips using an antifade mounting medium.

Imaging: Acquire images using a fluorescence microscope equipped with appropriate filter

sets for DAPI, ATTO 514, Alexa Fluor 555, and Alexa Fluor 647.

Multiplex Fluorescence In Situ Hybridization (FISH)
This protocol is adapted for the detection of multiple RNA targets using ATTO 514 and other

spectrally distinct fluorophores.

Materials:

Fixed cells or tissue sections on RNase-free slides

Probe set for target RNAs, with individual probes labeled with ATTO 514, Cy3, and Cy5

Hybridization Buffer (e.g., 50% formamide, 2x SSC, 10% dextran sulfate)
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Wash Buffers (e.g., 2x SSC with 50% formamide, 2x SSC, 1x SSC)

DAPI solution

Antifade mounting medium

Procedure:

Permeabilization: Permeabilize the samples according to standard protocols (e.g., with

ethanol or acetone).

Pre-hybridization: Pre-warm the hybridization buffer. Apply to the sample and incubate for at

least 30 minutes at 37°C.

Hybridization: Dilute the fluorescently labeled probes in the hybridization buffer. Apply the

probe mixture to the sample, cover with a coverslip, and seal to prevent evaporation.

Incubate overnight in a humidified chamber at 37°C.

Post-Hybridization Washes:

Wash twice with pre-warmed 2x SSC/50% formamide for 30 minutes each at 37°C.

Wash twice with 2x SSC for 15 minutes each at 37°C.

Wash once with 1x SSC for 15 minutes at room temperature.

Counterstaining: Stain with DAPI for 5 minutes.

Washing: Briefly wash with 1x SSC.

Mounting: Mount with an antifade mounting medium.

Imaging: Acquire images using a fluorescence microscope with appropriate filter sets for

DAPI, ATTO 514, Cy3, and Cy5.

Visualizing Multiplexing Concepts
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To better understand the principles and workflows discussed, the following diagrams have been

generated using the DOT language.

ATTO 514 (511 nm) ATTO 514 (532 nm)Emits

Alexa Fluor 555 (555 nm) Alexa Fluor 555 (565 nm)Emits

Alexa Fluor 647 (650 nm) Alexa Fluor 647 (668 nm)Emits

Detector 1

Detector 2

Detector 3

488nm Laser Excites

561nm Laser Excites

640nm Laser Excites

Click to download full resolution via product page

Caption: Spectral properties for a three-color multiplexing experiment.
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Caption: General workflow for a multiplex immunofluorescence experiment.
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In conclusion, ATTO 514 is a high-performance fluorescent dye that offers significant

advantages for multiplexing experiments. Its exceptional brightness and photostability,

combined with a spectral profile that is compatible with a wide range of other fluorophores,

make it an excellent choice for researchers seeking to perform robust and sensitive multi-target

analyses. By following well-defined protocols and understanding the spectral characteristics of

the chosen dyes, researchers can successfully implement ATTO 514 in their multiplexing

workflows to gain deeper insights into complex biological questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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